Cas no 1214331-13-1 (2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid
• CAS No: 1214331-13-1
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• CID: 4990378
• Update Time: 2025-06-12

2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

• Inchi： 1S/C14H10F2O3/c15-9-3-1-8(2-4-9)11-6-5-10(16)7-12(11)13(17)14(18)19/h1-7,13,17H,(H,18,19)
• InChI Key： CFNDAYGVFWCERE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC(=CC=2)F)=C(C=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Additional information on 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid

Introduction to 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic Acid (CAS No. 1214331-13-1)

2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid (CAS No. 1214331-13-1) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of difluorobiphenyl derivatives, which are known for their diverse biological activities and structural versatility.

The molecular formula of 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid is C₁₅H₁₀F₂O₃, and it has a molecular weight of 276.23 g/mol. The compound features a biphenyl core with two fluorine atoms at the 4' and 4 positions, along with a hydroxyacetic acid moiety attached to the 2-position of the biphenyl ring. This unique arrangement of functional groups imparts specific chemical and physical properties that make it an interesting candidate for various applications.

In the realm of medicinal chemistry, 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid has been studied for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate specific biological pathways, making it a valuable starting point for the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

Beyond its medicinal applications, 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid has also found use in materials science. Its rigid biphenyl core and polar hydroxyacetic acid group make it suitable for the synthesis of advanced materials with tailored properties. Researchers have explored its use in the development of liquid crystals, polymers, and other functional materials that require precise control over molecular interactions and alignment.

The synthesis of 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid typically involves multi-step reactions, starting from readily available starting materials such as difluorobenzene derivatives and glycolic acid. The key steps often include coupling reactions to form the biphenyl core, followed by functional group transformations to introduce the hydroxyacetic acid moiety. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of its physical properties, 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid is a white crystalline solid with a melting point of approximately 185°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

The biological activity of 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary studies have suggested that it may have potential as an anticancer agent due to its ability to induce apoptosis in certain cancer cell lines.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid. These trials are focusing on conditions such as chronic inflammatory diseases and certain types of cancer. The results from these trials will provide crucial insights into the compound's pharmacokinetics, pharmacodynamics, and overall therapeutic profile.

In conclusion, 2-(4',4-Difluorobiphenyl-2-yl)-2-hydroxyacetic acid (CAS No. 1214331-13-1) is a multifunctional compound with promising applications in both medicinal chemistry and materials science. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges.